Cas no 78554-67-3 (4'-Nitrobenzo-12-crown-4)

• Product Name: 4'-Nitrobenzo-12-crown-4
• CAS No: 78554-67-3
• MF: C₁₂H₁₅NO₆
• MW: 269.250603914261
• CID: 3029936
• PubChem ID: 697932
• Update Time: 2025-10-30

4'-Nitrobenzo-12-crown-4 Chemical and Physical Properties

Names and Identifiers

• 12-硝基-2,3,5,6,8,9-六氢苯并[B] [1,4,7,10]四氧杂环十二烷
• 4'-Nitrobenzo-12-crown-4
• Oprea1_558182
• STL089779
• ST023516
• 14-nitro-2,5,8,1
• SCHEMBL20774271
• CS-14631
• 4-Nitrobenzo-12-crown-4
• AKOS001036648
• SR-01000390007
• SR-01000390007-1
• Z56766092
• 78554-67-3
• 12-nitro-2,3,5,6,8,9-hexahydro-1,4,7,10-benzotetraoxacyclododecine
• CS-M2687
• AB00709306-01
• 14-nitro-2,5,8,11-tetraoxabicyclo[10.4.0]hexadeca-1(12),13,15-triene
• NS00016947

• Inchi： 1S/C12H15NO6/c14-13(15)10-1-2-11-12(9-10)19-8-6-17-4-3-16-5-7-18-11/h1-2,9H,3-8H2
• InChI Key： UUQRTEFANVWPTD-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.08993720g/mol
• Monoisotopic Mass: 269.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 4'-Nitrobenzo-12-crown-4

Introduction to 4'-Nitrobenzo-12-crown-4 (CAS No. 78554-67-3) and Its Emerging Applications in Chemical Biology

The compound 4'-Nitrobenzo-12-crown-4 (CAS No. 78554-67-3) represents a fascinating intersection of organic chemistry and supramolecular chemistry, showcasing unique structural and functional properties that have garnered significant attention in recent years. This tricyclic ether, characterized by a nitro-substituted benzene ring fused with a 12-crown-4 macrocycle, exhibits remarkable binding affinity for alkali metal ions, making it a valuable tool in both synthetic chemistry and pharmaceutical research.

The nitrobenzo moiety in the molecule imparts distinct electronic and steric properties, which can be modulated through various chemical transformations. This flexibility has enabled researchers to explore its potential as a ligand in coordination chemistry, where it serves as an effective chelator for metal ions such as potassium and sodium. The 12-crown-4 macrocycle, on the other hand, provides a highly selective environment for metal ion recognition, a property that has been leveraged in the development of novel sensors and catalysts.

Recent advancements in the field of chemical biology have highlighted the utility of 4'-Nitrobenzo-12-crown-4 in studying ion channels and transporters. Its ability to selectively interact with specific metal ions has made it a promising candidate for modulating the activity of ion-dependent biological processes. For instance, studies have demonstrated its potential in regulating potassium channels, which are critical for maintaining cellular homeostasis and electrical signaling in neurons. The nitro group further enhances its bioactivity by allowing for post-synthetic modifications that can fine-tune its pharmacological profile.

In the realm of drug discovery, the compound has been investigated as a lead structure for developing therapeutic agents targeting neurological disorders. Its unique ability to interact with metal ions involved in neurodegenerative processes has sparked interest among medicinal chemists. Preliminary studies suggest that derivatives of 4'-Nitrobenzo-12-crown-4 may exhibit neuroprotective effects by stabilizing metal ion homeostasis within neuronal cells. This aligns with the growing body of evidence supporting the role of metal dysregulation in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4'-Nitrobenzo-12-crown-4 presents an intriguing challenge due to its tricyclic architecture. Traditional synthetic routes often involve multi-step sequences that require precise control over reaction conditions to achieve high yields and purity. However, recent innovations in catalytic methods have streamlined the process, making it more accessible for large-scale applications. These advancements have not only facilitated research but also opened new avenues for industrial applications, such as in the production of specialty chemicals and materials.

From an environmental perspective, the biodegradability and low toxicity profile of 4'-Nitrobenzo-12-crown-4 make it an attractive alternative to more hazardous synthetic ligands. This aligns with the broader trend toward sustainable chemistry, where compounds are designed to minimize environmental impact while maintaining high efficacy. Such properties are particularly important in pharmaceutical applications, where patient safety and ecological responsibility are paramount.

The future prospects of 4'-Nitrobenzo-12-crown-4 are vast, with ongoing research exploring its potential in areas beyond traditional chemical biology. For example, its ability to form stable complexes with metal ions has implications for nanotechnology applications, such as in the design of smart materials and molecular machines. Additionally, its role as a building block for more complex supramolecular assemblies suggests that it could serve as a foundation for developing novel materials with tailored properties.

In conclusion, 4'-Nitrobenzo-12-crown-4 (CAS No. 78554-67-3) stands as a testament to the power of interdisciplinary research in unlocking the potential of structurally complex molecules. Its unique combination of chemical features makes it a versatile tool with broad applications across multiple fields. As our understanding of its properties continues to evolve, so too will its impact on science and technology.